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Compound of Interest

Compound Name: Pentane-3-thiol

Cat. No.: B3054696

An In-depth Technical Guide to the IUPAC Nomenclature of Thiol Compounds

For researchers, scientists, and drug development professionals, a precise and universally
understood system of chemical nomenclature is paramount. The International Union of Pure
and Applied Chemistry (IUPAC) provides this systematic framework, ensuring that a chemical
name corresponds to a single, unambiguous molecular structure. This guide offers a detailed
exploration of the IUPAC nomenclature for thiol compounds, substances characterized by the
presence of a sulfhydryl (-SH) functional group.

Core Principles of Thiol Nomenclature

The naming of thiols follows a logical set of rules, closely related to the nomenclature of
alcohols. The primary methods involve the use of a specific suffix when the thiol group is the
principal functional group, or a prefix when it is treated as a substituent.

Identifying the Principal Functional Group

The first step in naming an organic compound is to identify the principal functional group, which
determines the suffix of the name. The priority of functional groups is established by IUPAC,
and the thiol group (-SH) holds a specific position in this hierarchy. Generally, carboxylic acids,
their derivatives, aldehydes, ketones, and alcohols have higher priority than thiols.

The Suffix Method: When the Thiol Group is Principal

When the -SH group is the highest-priority functional group in a molecule, the compound is
named by appending the suffix "-thiol" to the name of the parent alkane. The "e" from the end
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of the alkane name is retained.[1]

e Rule 2.1: Longest Carbon Chain: Identify the longest continuous carbon chain that contains
the -SH group. This chain forms the base name of the compound.

e Rule 2.2: Numbering the Chain: Number the carbon atoms of the parent chain starting from
the end that gives the carbon atom bonded to the -SH group the lowest possible number.[2]

e Rule 2.3: Assembling the Name: The name is constructed by stating the locant (position
number) of the -SH group, followed by the name of the parent alkane, and then the suffix "-
thiol".

Example:

e CHsCH2SH: The longest carbon chain has two carbons (ethane). The -SH group is on
carbon 1. Thus, the name is Ethanethiol.[3]

e CHs3CH(SH)CH:2CHs: The longest chain is butane. Numbering from the left gives the -SH
group position 2, while numbering from the right gives it position 3. The lower number is
chosen, so the name is Butan-2-thiol.

The Prefix Method: When the Thiol Group is a
Substituent

If a functional group with a higher priority than the thiol group is present in the molecule, the -
SH group is named as a substituent using the prefix "mercapto-" or "sulfanyl-".[2][4] The
principal functional group dictates the suffix of the name.[2]

» Rule 3.1: Identifying the Principal Group and Parent Chain: Determine the highest priority
functional group and the longest carbon chain containing it.

e Rule 3.2: Numbering the Chain: Number the parent chain to give the principal functional
group the lowest possible locant.

* Rule 3.3: Assembling the Name: Name the -SH group as a "mercapto-" or "sulfanyl-"
substituent, indicating its position with a number. The substituents are listed in alphabetical
order.
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Example:

e HSCH2CH20H: The alcohol group (-OH) has higher priority than the thiol group (-SH).[5] The
parent chain is ethanol. The -OH group is on carbon 1, and the -SH group is on carbon 2.
The name is 2-Mercaptoethanol or 2-Sulfanylethanol.

Naming Cyclic Thiols

For cyclic compounds where the -SH group is attached to the ring, the compound is named by
adding the suffix "-thiol" to the name of the cycloalkane. The carbon atom bearing the -SH
group is assigned as position 1.[2]

Example:

e Acyclohexane ring with an attached -SH group is named Cyclohexanethiol.

Compounds with Multiple Thiol Groups

If a molecule contains more than one -SH group, prefixes such as "di-", "tri-", etc., are used
before the "-thiol" suffix. The locants for each -SH group are included in the name.

Example:

e HSCH2CH2SH: The parent chain is ethane, and there are two thiol groups on carbons 1 and
2. The name is Ethane-1,2-dithiol.

Data Presentation

For the drug development professional and researcher, quantitative data provides critical
context for understanding the physicochemical properties of thiol-containing molecules.
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Property Compound Value

pKa Methanethiol 10.4
Ethanethiol 10.6

Butanethiol 10.5[2]

Thiophenol 6.6

Pentafluorothiophenol 2.68[2]

C-S Bond Length Methanethiol ~180 pm|[2]
C-S-H Bond Angle Alkanethiols ~90-100°

Experimental Protocols

A foundational understanding of the synthesis and quantification of thiols is essential for their
practical application in research and development.

Protocol 1: Synthesis of Ethanethiol

This protocol describes a common laboratory method for the preparation of ethanethiol via the
reaction of an ethyl halide with sodium hydrosulfide.

Materials:

o Ethyl bromide (or ethyl iodide)
e Sodium hydrosulfide (NaSH)
o Ethanol (solvent)

e Round-bottom flask

» Reflux condenser

e Heating mantle

« Distillation apparatus
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Procedure:
e A solution of sodium hydrosulfide in ethanol is prepared in a round-bottom flask.
o Ethyl bromide is added dropwise to the stirred solution.

e The reaction mixture is heated under reflux for a specified period to ensure the completion of
the nucleophilic substitution reaction.

 After cooling, the reaction mixture is diluted with water and the ethanethiol is separated.

e The crude ethanethiol is then purified by distillation.

Protocol 2: Quantification of Thiols using Ellman's Test

Ellman's test is a widely used spectrophotometric method for the quantification of free
sulfhydryl groups in a sample.

Materials:

Ellman's reagent (5,5'-dithiobis-(2-nitrobenzoic acid) or DTNB)

Buffer solution (e.g., Tris buffer, pH 8.0)

Sample containing the thiol compound

Spectrophotometer

Procedure:

A solution of Ellman's reagent is prepared in the buffer.

The thiol-containing sample is added to the reagent solution.

The reaction proceeds, wherein the thiol reduces DTNB to 2-nitro-5-thiobenzoate (TNB2-),
which is a yellow-colored product.

The absorbance of the resulting solution is measured at 412 nm using a spectrophotometer.
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e The concentration of the thiol is determined by using the Beer-Lambert law, with the known
molar extinction coefficient of TNB2~ (14,150 M~tcm~! at pH 8.0).

Mandatory Visualization

To further clarify the systematic approach to naming thiols, the following diagrams illustrate the
logical workflows.
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Caption: A flowchart illustrating the decision-making process for the IUPAC naming of thiol
compounds.
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Caption: A simplified diagram of a thiol-based redox signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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